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Compound of Interest

Compound Name: LCB 03-0110 dihydrochloride

Cat. No.: B10788013 Get Quote

Essential Safety and Handling of LCB 03-0110
Dihydrochloride
For researchers, scientists, and drug development professionals handling LCB 03-0110
dihydrochloride, a potent c-Src kinase inhibitor, adherence to strict safety protocols is

paramount to ensure personal safety and maintain experimental integrity. This guide provides

essential, immediate safety, handling, and disposal information.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following table summarizes the required PPE for handling LCB 03-0110 dihydrochloride.

Body Part Protection Specifications

Eyes
Safety Glasses with side-

shields
Conforming to EN166

Hands
Compatible chemical-resistant

gloves
---

Skin and Body Laboratory coat ---
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Immediate and appropriate response to accidental exposure is critical. The laboratory should

be equipped with a safety shower and an eyewash station.[1]

Exposure Route First Aid Measures

If Inhaled
Move the person into fresh air. If not breathing,

give artificial respiration.

In Case of Skin Contact Wash off with soap and plenty of water.

In Case of Eye Contact Flush eyes with water as a precaution.

If Swallowed
Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Handling and Storage
Proper handling and storage are crucial to maintain the stability and integrity of LCB 03-0110
dihydrochloride.

Aspect Procedure

Handling

Avoid contact with skin and eyes. Avoid

formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where

dust is formed.

Storage Desiccate at room temperature.

Disposal Plan
All materials contaminated with LCB 03-0110 dihydrochloride must be disposed of as

hazardous waste.
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Waste Type Disposal Procedure

Unused Product
Dispose of contents/container to an approved

waste disposal plant.[2]

Contaminated Materials

Hold all material for appropriate disposal as

described under section 13 of the Safety Data

Sheet.[1]

Experimental Workflow for Handling LCB 03-0110
Dihydrochloride
The following diagram outlines the standard procedure for safely handling LCB 03-0110
dihydrochloride in a laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)
(Gloves, Lab Coat, Safety Glasses)

Prepare a designated handling area
(e.g., chemical fume hood)

Retrieve LCB 03-0110 dihydrochloride from storage

Proceed to handling

Weigh the required amount

Prepare stock solution as per protocol

Decontaminate work surfaces

After experiment completion

Dispose of contaminated waste in designated hazardous waste container

Remove and dispose of gloves

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of LCB 03-0110 Dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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